Cas no 2648939-12-0 (3-fluoro-2-(oxan-4-yl)pyridine)

• Product Name: 3-fluoro-2-(oxan-4-yl)pyridine
• CAS No: 2648939-12-0
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• MDL: MFCD34167594
• CID: 5652085
• PubChem ID: 155973015
• Update Time: 2025-06-29

3-fluoro-2-(oxan-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-(oxan-4-yl)pyridine
• Pyridine, 3-fluoro-2-(tetrahydro-2H-pyran-4-yl)-

• MDL： MFCD34167594
• Inchi： 1S/C10H12FNO/c11-9-2-1-5-12-10(9)8-3-6-13-7-4-8/h1-2,5,8H,3-4,6-7H2
• InChI Key： CPNHGMUNVHAGPJ-UHFFFAOYSA-N
• SMILES： C1(C2CCOCC2)=NC=CC=C1F

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 245.5±35.0 °C(Predicted)
• pka: 2.81±0.29(Predicted)

Additional information on 3-fluoro-2-(oxan-4-yl)pyridine

Comprehensive Overview of 3-Fluoro-2-(oxan-4-yl)pyridine (CAS No. 2648939-12-0): Properties, Applications, and Industry Insights

3-Fluoro-2-(oxan-4-yl)pyridine (CAS No. 2648939-12-0) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a pyridine ring and a tetrahydropyran (oxane) moiety, along with a strategically placed fluorine atom, makes this compound a versatile intermediate for drug discovery and material science applications. Its molecular formula, C₁₀H₁₂FNO, and molecular weight of 181.21 g/mol, position it as a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability compared to non-fluorinated analogs. Researchers are particularly interested in 3-Fluoro-2-(oxan-4-yl)pyridine for its potential role in modulating biological targets, such as kinases and GPCRs, which are critical in treating diseases like cancer and neurological disorders. The compound’s lipophilic efficiency (LipE) and hydrogen-bonding capacity further contribute to its appeal in rational drug design.

The synthesis of 3-Fluoro-2-(oxan-4-yl)pyridine typically involves multi-step organic reactions, including cross-coupling and fluorination techniques. Advanced methods like palladium-catalyzed C-H activation have been explored to improve yield and purity, addressing the growing need for scalable production in industrial settings. Analytical characterization via NMR spectroscopy, HPLC, and mass spectrometry ensures compliance with regulatory standards for pharmaceutical intermediates.

Beyond pharmaceuticals, this compound has potential applications in agrochemical formulations, where fluorinated pyridines are valued for their pest-resistant properties. The oxan-4-yl group may also enhance soil mobility, a key factor in developing next-generation herbicides. Additionally, its use in electronic materials, such as OLEDs, is under investigation due to its electron-withdrawing fluorine atom, which could improve charge transport properties.

From an SEO perspective, trending queries like "fluorinated pyridine uses 2024", "CAS 2648939-12-0 supplier", and "3-Fluoro-2-(oxan-4-yl)pyridine synthesis protocol" reflect the compound’s commercial and academic relevance. Environmental concerns related to fluorinated compounds have also spurred interest in green chemistry alternatives for its production, aligning with global sustainability goals.

In conclusion, 3-Fluoro-2-(oxan-4-yl)pyridine represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and materials engineering, coupled with evolving synthetic methodologies, positions it as a molecule of enduring interest. Future research may focus on structure-activity relationships (SAR) and patent landscapes to unlock its full potential.